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Compound of Interest

Compound Name: Dibritannilactone B

Cat. No.: B15592878 Get Quote

For Immediate Release

A comprehensive review of available scientific literature and chemical databases reveals a

significant knowledge gap concerning the precise chemical structure and stereochemistry of

Dibritannilactone B, a sesquiterpenoid natural product isolated from the plant Inula britannica.

[1][2] While this compound is of interest for its potential pharmacological applications,

particularly in inflammation and oncology, detailed technical information remains largely

undisclosed in the public domain.[1]

This document serves to summarize the currently accessible information on Dibritannilactone
B and to highlight the existing informational voids for the benefit of researchers, scientists, and

drug development professionals.

Chemical and Physical Properties: A Summary of
Known Data
Dibritannilactone B has been identified as a sesquiterpenoid lactone, a class of natural

products known for their diverse biological activities.[1] The fundamental chemical properties

reported by various chemical suppliers are compiled below. However, it is crucial to note the

inconsistencies and the lack of peer-reviewed validation for some of this data.
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Property Value Source

CAS Number 1829580-18-8 [1][2]

Molecular Formula C₃₄H₄₆O₉ [1][2]

Molecular Weight 598.72 g/mol [1][2]

Physical Description Powder [1]

Purity
>98% (as determined by

HPLC)
[1]

Note on Inconsistencies: Researchers should exercise caution as the CAS number 1829580-

18-8 has also been associated with a different chemical entity, (9Z,12Z)-N-Benzyloctadeca-

9,12-dienamide, which possesses a different molecular formula and structure.[1] Furthermore,

an incorrect SMILES string has been listed by at least one supplier, which does not correspond

to the molecular formula of Dibritannilactone B.[1]

The Elusive Chemical Structure: A Critical
Information Gap
Despite its classification as a sesquiterpenoid lactone, the precise chemical structure, including

the connectivity of its 34 carbon, 46 hydrogen, and 9 oxygen atoms, and its stereochemistry

are not readily available in published scientific literature.[1] Without access to primary research

data, such as that from Nuclear Magnetic Resonance (NMR) spectroscopy or X-ray

crystallography, the definitive structure of Dibritannilactone B cannot be depicted.

The following DOT script generates a placeholder diagram to represent the unknown structure

of Dibritannilactone B, emphasizing the current lack of detailed structural information.
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Dibritannilactone B (C34H46O9)
Precise Structure Unknown

Dibritannilactone B
Molecular Formula: C34H46O9

Precise connectivity and stereochemistry
are not publicly available.

Click to download full resolution via product page

A diagram representing the unknown chemical structure of Dibritannilactone B.

Absence of Experimental Protocols and Quantitative
Data
A thorough search of scientific literature and chemical databases did not yield any detailed

experimental protocols for the isolation, purification, or total synthesis of Dibritannilactone B.

[1][3] While it is known to be isolated from Inula britannica, the specific methodologies have not

been published.[1][2]

Furthermore, there is a complete absence of publicly available quantitative data, such as:

NMR Data: ¹H-NMR and ¹³C-NMR chemical shifts and coupling constants.[1]

Crystallographic Data: Unit cell dimensions, bond lengths, and bond angles.

Biological Activity Data: IC₅₀ or EC₅₀ values from pharmacological assays.[1]

The lack of this critical information prevents a comprehensive understanding of

Dibritannilactone B's structure-activity relationships and hinders further research and

development efforts.

Future Outlook
The current state of knowledge regarding Dibritannilactone B underscores the need for

further research to fully characterize this natural product. The publication of detailed

spectroscopic and crystallographic data, along with validated experimental protocols, is
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essential for the scientific community to explore its therapeutic potential. Until such information

becomes available, researchers are advised to proceed with caution and independently verify

the identity and purity of any commercially supplied material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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